3,5-dimethyl-N-piperidin-4-ylisoxazole-4-sulfonamide hydrochloride

• IUPAC Name: 3,5-dimethyl-N-piperidin-4-yl-1,2-oxazole-4-sulfonamide;hydrochloride
• InChI: InChI=1S/C10H17N3O3S.ClH/c1-7-10(8(2)16-12-7)17(14,15)13-9-3-5-11-6-4-9;/h9,11,13H,3-6H2,1-2H3;1H
• InChI Key: IPZGJPCGZLSVFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2CCNCC2.Cl
• Molecular Formula: C10H18ClN3O3S
• Molecular Weight: 295.79 g/mol

Description

3,5-dimethyl-N-piperidin-4-ylisoxazole-4-sulfonamide hydrochloride is a chemical compound with the molecular formula C10H18ClN3O3S and a molecular weight of 295.79 g/mol. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of isoxazole derivatives, such as 3,5-dimethyl-N-piperidin-4-ylisoxazole-4-sulfonamide hydrochloride, often involves metal-free synthetic routes. One such method involves the L-valine promoted three-component cyclo-condensation reaction of alkylacetoacetates, hydroxylamine hydrochloride, and aldehydes in ethanol under reflux.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antibacterial and Antifungal Properties : Sulfonamide-derived compounds, including analogs of 3,5-dimethyl-N-piperidin-4-ylisoxazole-4-sulfonamide, have been synthesized and evaluated for their antibacterial and antifungal activities. These studies revealed moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains (Chohan & Shad, 2011).

• Enzyme Inhibitory Activities : Derivatives of sulfonamides have been studied for their enzyme inhibitory activities, particularly targeting enzymes like lipoxygenase (LOX), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). These studies suggest potential for therapeutic applications, especially for compounds showing significant activity against BChE (Khalid et al., 2013).

• Antioxidant Properties for Age-Related Diseases : Analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide with free radical scavenger and chelating groups have been synthesized. These compounds demonstrated protective effects against cell viability decreases and glutathione level reductions induced by oxidative stress. This research indicates their potential in preventing age-related diseases such as cataracts, age-related macular degeneration, and Alzheimer's dementia (Jin et al., 2010).

Synthesis of Novel Compounds

• Heterocyclic Compound Synthesis : Research has focused on synthesizing new heterocyclic compounds containing sulfonamido moieties, aiming to develop new antibacterial agents. These compounds have shown high activities in antibacterial testing, highlighting the versatility of sulfonamide derivatives in drug discovery (Azab, Youssef, & El-Bordany, 2013).

• Aminooxazoles Synthesis via Oxygen Atom Transfer : Studies have explored the synthesis of aminooxazoles, demonstrating that using specific reagents can reverse the regioselectivity of the reaction to favor the production of 5-amino-1,3-oxazoles. This research opens up new pathways for synthesizing compounds with potential biological activities (Zimin et al., 2020).